Cas no 1354924-56-3 (2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354924-56-3
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 5208407
• Update Time: 2025-06-08

2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

• Inchi： 1S/C20H23N3O5/c1-25-14-7-5-6-13(10-14)20(18(24)22-19(21)23-20)11-12-8-15(26-2)17(28-4)16(9-12)27-3/h5-10H,11H2,1-4H3,(H3,21,22,23,24)
• InChI Key： NSBBGYUVVMCTEL-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(OC)=C2)(CC2=CC(OC)=C(OC)C(OC)=C2)C(=O)N1

Additional information on 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

Comprehensive Analysis of 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354924-56-3)

The compound 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354924-56-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This imidazolone derivative is characterized by the presence of multiple methoxy groups and an amino functionality, which contribute to its diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the context of kinase inhibition and cancer therapeutics.

One of the most intriguing aspects of CAS No. 1354924-56-3 is its structural resemblance to known pharmacophores that target signal transduction pathways. The 3,4,5-trimethoxyphenyl moiety, in particular, is a common feature in compounds that exhibit anti-proliferative effects. This has led to speculation that this compound could be a promising candidate for the development of targeted therapies against various malignancies. Recent studies have also highlighted its potential in modulating cell cycle regulation, a hot topic in contemporary biomedical research.

In addition to its potential anti-cancer properties, 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one has been investigated for its role in neuroprotection. The methoxy groups are believed to enhance blood-brain barrier permeability, making it a viable candidate for treating neurodegenerative diseases. This aligns with the growing interest in small molecule therapeutics for conditions like Alzheimer's and Parkinson's disease, which are frequently searched topics in academic databases and AI-driven research tools.

The synthesis of CAS No. 1354924-56-3 involves a multi-step process that emphasizes regioselectivity and stereochemical control. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant given the current focus on green chemistry and sustainable manufacturing, which are high-priority areas in the pharmaceutical industry.

From a computational chemistry perspective, 2-amino-5-(3-methoxyphenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one has been the subject of molecular docking studies to predict its binding affinity with various protein targets. These in silico approaches are increasingly popular among researchers seeking to accelerate drug development timelines. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) have also been evaluated, revealing favorable pharmacokinetic profiles for further preclinical testing.

Given the rising demand for personalized medicine, the versatility of CAS No. 1354924-56-3 makes it a compelling subject for future research. Its potential applications extend beyond oncology and neurology to include inflammatory diseases and metabolic disorders. As the scientific community continues to explore its mechanisms of action, this compound could emerge as a cornerstone in the next generation of small molecule drugs.